
Physical properties of Diethyl oxalate-13C2
(boiling point, density)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084 Get Quote

An In-depth Technical Guide to the Physical Properties of Diethyl Oxalate-13C2

This guide provides a comprehensive overview of the key physical properties of Diethyl
oxalate-13C2, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis who utilize

isotopically labeled compounds. This document includes tabulated physical data and a detailed

experimental protocol for the synthesis of the unlabeled analogous compound, diethyl oxalate.

Core Physical Properties
Diethyl oxalate-13C2 is the isotopically labeled form of diethyl oxalate, containing two carbon-

13 atoms. Its physical properties are nearly identical to its unlabeled counterpart.

Data Presentation: Physical Properties
The following table summarizes the key physical properties of Diethyl oxalate-13C2 and its

unlabeled form for comparative purposes.
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Property Diethyl oxalate-13C2 Unlabeled Diethyl oxalate

Boiling Point 185 °C (lit.)[1] 185.7 °C[2][3], 186 °C[4]

Density 1.091 g/mL at 25 °C[1]
1.0785 g/mL at 20 °C[2][3],

1.076 g/mL at 25 °C[5][6]

Molecular Weight 148.13 g/mol [7] 146.14 g/mol [2]

Appearance Colorless oily liquid[5][8] Colorless oily liquid[5][8]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of Diethyl
oxalate-13C2 are not detailed in the provided literature, the synthesis of its unlabeled

analogue, diethyl oxalate, is well-documented. The following is a representative procedure for

its synthesis via esterification.

Synthesis of Diethyl Oxalate
This protocol describes the synthesis of diethyl oxalate from anhydrous oxalic acid and ethanol.

Materials:

Anhydrous oxalic acid

Anhydrous ethanol

Benzene (or Toluene)[5][9]

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

A reaction flask is equipped with a stirrer and a water separator.
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Anhydrous oxalic acid (0.5 mol), anhydrous ethanol (1.76 mol), benzene (200 ml), and

concentrated sulfuric acid (10 ml) are added to the reaction flask.[9]

The mixture is heated under stirring to a reflux at 68-70 °C for azeotropic dehydration.[9][10]

Once water is no longer being separated, the reaction is considered complete.

The excess ethanol and benzene are then removed by evaporation.[9]

After cooling, the crude product is washed sequentially with water and a saturated sodium

bicarbonate solution, followed by another water wash.[9]

The washed product is dried using anhydrous sodium sulfate.[9]

The final product, diethyl oxalate, is obtained by atmospheric distillation, collecting the

fraction at 182-184 °C.[6][9] An alternative is distillation under reduced pressure to collect the

fraction at 103 °C / 6kPa.[5][8][10]

Visualizations
The following diagram illustrates the workflow for the synthesis of diethyl oxalate.

Caption: Workflow for the synthesis of diethyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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